Cupric benzoate
Overview
Description
Cupric benzoate, also known as this compound trihydrate, is a chemical compound composed of copper, benzoic acid, and three molecules of water. This compound is used as a catalyst in a variety of chemical reactions and is commonly used in the synthesis of organic compounds. It is also used in the production of pharmaceuticals, dyes, and other organic materials. This compound is an important compound for researchers and chemists due to its versatile applications.
Scientific Research Applications
Crystal Structure and Magnetic Anisotropy
- Crystal Structure : Cupric benzoate trihydrate has been studied for its crystal structure, revealing a monoclinic system with unique benzoate group coordination. This structure includes direct contacts between carboxyl oxygen atoms of one benzoate group with copper atoms and coordination through water molecules for another group. The copper atoms form the center of a deformed octahedron, linked into columns parallel to the c-axis, suggesting magnetic anisotropy (H. Koizumi, K. Osaki, & Tokunosuké Watanabé, 1963).
Spectrochemical Studies and Complex Structures
- Spectrochemical Analysis : Cupric complexes with benzoic and substituted benzoic acids were studied spectrochemically. These complexes consist of binuclear cupric complexes with a copper-to-copper bond. The study explored the absorption spectra and structure of these complexes, enhancing understanding of this compound interactions (S. Yamada, H. Nishikawa, & S. Miki, 1964).
Reactions and Applications in Chemistry
- Thermal Substitution Reactions : The reaction of this compound with carbon tetrachloride was found to form a mixture of benzoyl chloride and ortho-chlorobenzoyl chloride. This reaction suggests a potential for creating stabilised radicals useful in various chemical processes (W. Schoo, J. U. Veenland, T. Boer, & F. L. J. Sixma, 2010).
Material Science and Drug Delivery Systems
- Nano-Microsphere Synthesis : this compound has been utilized in the synthesis of SiO2@Layered hydroxide this compound (SiO2@Cu-LBMS) nano-microspheres. This is significant for drug sustained release systems, showcasing its potential in material science and pharmaceutical applications (Hui Wang, Haifeng Yang, & Lifang Zhao, 2019).
Environmental Applications
- Photocatalytic Production : Cupric ions have been studied for their role in photocatalytic oxidation processes, like the oxidation of benzoic acid to phenol. This application highlights its potential in environmental clean-up and industrial processes (D. Spasiano, L. Rodríguez, Jaime Carbajo Olleros, S. Malato, R. Marotta, & R. Andreozzi, 2013).
Mechanism of Action
Target of Action
Cupric benzoate, a coordination complex derived from the cupric ion and the conjugate base of benzoic acid , primarily targets copper-dependent enzymes in biological systems . Copper is an essential trace element for the functioning of many metalloenzymes including ceruloplasmin, ferroxidase II, lysyl oxidase, monoamine oxidase, Zn-copper superoxide dismutase, tyrosinase, dopamine-β-hydroxylase, and cytochrome-c-oxidase .
Mode of Action
The active ingredient in this compound is the cupric ion (Cu²⁺) . The cupric ion can interact with its targets, such as copper-dependent enzymes, leading to changes in their function . .
Biochemical Pathways
This compound may affect various biochemical pathways due to the broad role of copper in biological systems . Copper is involved in a wide spectrum of proteins, such as copper/zinc superoxide dismutase (Cu/Zn SOD or SOD1), cytochrome c oxidase (C c O), mitogen-activated protein kinase MEK1, and cAMP-degrading phosphodiesterase PDE3B
Pharmacokinetics
It is known that copper metabolism involves uptake, distribution, sequestration, and excretion, at both the cellular and systemic levels
Result of Action
Copper ions are known to play a crucial role in various biological processes, including enzymatic reactions, iron absorption, and heme synthesis . Disruption of these processes due to an imbalance of copper ions can lead to various health conditions
Properties
IUPAC Name |
copper;dibenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C7H6O2.Cu/c2*8-7(9)6-4-2-1-3-5-6;/h2*1-5H,(H,8,9);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEOCHZFPBYUXMC-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].[Cu+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10CuO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20890501 |
Source
|
| Record name | Cupric benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20890501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
533-01-7 |
Source
|
| Record name | Cupric benzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000533017 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, copper(2+) salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cupric benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20890501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Copper dibenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.776 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CUPRIC BENZOATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1M9U62M4WK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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